Cas no 1804129-10-9 (Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-[(acetylamino)methyl]-4,5,6,7-tetrahydro-)

• Product Name: Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-[(acetylamino)methyl]-4,5,6,7-tetrahydro-
• CAS No: 1804129-10-9
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5152589
• PubChem ID: 112756606
• Update Time: 2025-05-22

Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-[(acetylamino)methyl]-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-[(acetylamino)methyl]-4,5,6,7-tetrahydro-

• Inchi： 1S/C11H15N3O3/c1-7(15)12-5-8-2-3-14-10(4-8)9(6-13-14)11(16)17/h6,8H,2-5H2,1H3,(H,12,15)(H,16,17)
• InChI Key： POXOSGQBNDDVFS-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=NN1CCC(CNC(C)=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-[(acetylamino)methyl]-4,5,6,7-tetrahydro-

Pyrazolo[1,5-a]pyridine-3-carboxylic Acid: A Comprehensive Overview

Pyrazolo[1,5-a]pyridine-3-carboxylic acid, also known by its CAS number 1804129-10-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazolo[1,5-a]pyridine ring system with a carboxylic acid group. The presence of the acetylamino methyl substituent further enhances its structural complexity and functional versatility.

The synthesis of this compound involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Researchers have employed various methodologies to construct the pyrazolo[1,5-a]pyridine core, including cyclization reactions and coupling techniques. The introduction of the acetylamino methyl group is typically achieved through nucleophilic substitution or amide bond formation, depending on the specific synthetic pathway chosen. These methods not only underscore the importance of stereochemistry but also demonstrate the precision required in constructing such complex molecules.

Recent studies have focused on the pharmacological properties of this compound. Preclinical research has revealed promising results in terms of its potential as a therapeutic agent. For instance, investigations into its anti-inflammatory properties have shown that it exhibits significant activity against inflammatory markers in vitro. Furthermore, studies on its anti-tumor effects have demonstrated that it can induce apoptosis in various cancer cell lines while sparing normal cells to a large extent.

The mechanism of action of this compound appears to involve multiple pathways. It has been shown to modulate key enzymes involved in inflammation and cell proliferation. Additionally, it interacts with specific receptors that play critical roles in cellular signaling. These findings suggest that Pyrazolo[1,5-a]pyridine-3-carboxylic acid could serve as a lead compound for the development of novel drugs targeting chronic inflammatory diseases and cancer.

In terms of applications, this compound holds potential in several areas beyond medicine. Its unique structure makes it an attractive candidate for use in agrochemicals and materials science. For example, researchers are exploring its role as a fungicide and plant growth regulator due to its ability to inhibit fungal pathogens without causing harm to crops.

Looking ahead, further research is needed to fully elucidate the scope and limitations of this compound's applications. Ongoing studies are focusing on optimizing its bioavailability and minimizing potential side effects through structural modifications. Additionally, efforts are being made to scale up its production for preclinical testing and eventual clinical trials.

In conclusion, Pyrazolo[1,5-a]pyridine-3-carboxylic acid represents a compelling example of how advancements in synthetic chemistry can lead to innovative solutions in medicine and beyond. As research continues to uncover its full potential, this compound stands at the forefront of scientific exploration and application.